5-[(3-Methoxypropyl)amino]-2-(naphthalen-1-yl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(3-methoxypropylamino)-2-naphthalen-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H17N3O2/c1-22-11-5-10-20-18-16(12-19)21-17(23-18)15-9-4-7-13-6-2-3-8-14(13)15/h2-4,6-9,20H,5,10-11H2,1H3
• InChI Key: CNGINRITOIXJRD-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(N=C(O1)C2=CC=CC3=CC=CC=C32)C#N
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS RN: 847859-27-2

Description

5-[(3-Methoxypropyl)amino]-2-(naphthalen-1-yl)-1,3-oxazole-4-carbonitrile, also known as MPN, is a chemical compound that has been studied for its potential use in scientific research. MPN is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. It has been found to have potential applications in a variety of research fields, including biochemistry, pharmacology, and neuroscience.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Research into heterocyclic compounds such as naphtho-[1,2-e][1,2,4]triazolo[5,1-b][1,3]oxazine heterocyclic systems has revealed their potential use in human and veterinary medicine, acting as tranquilizers, fungicides, antihistamines, and antihypertensive preparations (Osyanin, Osipov, & Klimochkin, 2012). This indicates the versatility of such compounds in synthesizing drugs with varied therapeutic applications.

Anticancer and Antimicrobial Applications

A study on the reaction of naphthalen-1-yl oxirane derivatives with various nucleophiles highlighted the synthesis of novel compounds evaluated for their anticancer properties (Gouhar & Raafat, 2015). Similarly, the synthesis and evaluation of pyrazole derivatives as fluorescent brightening agents and their potential antimicrobial activities suggest the dual functionality of these compounds in both industrial and medical fields (Tagdiwala & Rangnekar, 2007).

Photophysical Characterization for Organic Electronics

Organotin compounds derived from Schiff bases have been synthesized and characterized for their potential use in organic light-emitting diodes (OLEDs), demonstrating the role of such compounds in advancing organic electronic technologies (García-López et al., 2014).

Corrosion Inhibition

Pyranopyrazole derivatives have been investigated for their effectiveness as corrosion inhibitors for mild steel in acidic solutions, showcasing the potential of these compounds in protecting industrial materials against corrosion (Yadav, Gope, Kumari, & Yadav, 2016).